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Compound of Interest

Compound Name: Propylene pentamer

Cat. No.: B099187

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propylene pentamer, identified by the CAS number 15220-87-8, is a branched olefin oligomer
with the general molecular formula CisHso. It is formed through the catalytic oligomerization of
five propylene (CsHs) monomer units.[1] This complex mixture of C15 isomers is primarily
utilized in industrial applications, including the formulation of lubricating oils, as a chemical
intermediate in the synthesis of surfactants and other specialty chemicals, and in the
production of plasticizers. Its highly branched structure imparts specific physical properties,
such as a low melting point and good solubility in organic solvents, which are advantageous for
these applications.[1] This technical guide provides an in-depth overview of the properties,
synthesis, and analysis of propylene pentamer, tailored for a scientific audience.

Core Properties of Propylene Pentamer

The physicochemical properties of propylene pentamer are crucial for its application and
handling. The data presented here is a compilation from various sources, primarily safety data
sheets, and represents typical values for this substance.

Physical and Chemical Properties
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Property Value Reference

CAS Number 15220-87-8

Molecular Formula CisHso

Molecular Weight ~210.4 g/mol [1]

Appearance Amber Liquid [2]

Odor Characteristic, Oil-like [3][2]

Boiling Point >320 °C @ 101.3 kPa [312]

Melting Point -27 °C [3]

Flash Point ~208-214 °C (Pensky-Martens B
closed cup)

~0.877 - 0.890 g/cm3 @ 15.6

Densit 3][2

y o [3][2]
Viscosity ~104.7 - 211 cSt @ 40 °C [312]
Vapor Pressure <0.1 kPa @ 20 °C [31[2]

B Insoluble in water; Soluble in
Solubility _ [31[2]
organic solvents

Log Kow >7 [31[2]

Safety and Hazard Information
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Hazard Classification

Description Reference

Aspiration Hazard

Category 1: May be fatal if
swallowed and enters airways [3112]
(H304)

Aquatic Hazard

Chronic Category 2: Toxic to
aquatic life with long lasting [3]2]
effects (H411)

Skin Irritation

May cause skin irritation [3]

Eye Irritation

May cause serious eye -

irritation

Experimental Protocols
Synthesis of Propylene Pentamer via Catalytic

Oligomerization

The industrial production of propylene pentamer is achieved through the oligomerization of

propylene over an acid catalyst. Various catalytic systems have been developed for this

process.

1. Solid Phosphoric Acid (SPA) Catalysis:

This is a widely used method in industrial settings.

o Catalyst: A solid phosphoric acid catalyst, often prepared by calcining a mixture of

phosphoric acid and a siliceous support like kieselguhr (diatomaceous earth).

o Reactor: A fixed-bed reactor is typically employed.

o Feedstock: A propylene-containing stream, which may also contain propane as a diluent.

e General Procedure:

o The propylene feed is introduced into the fixed-bed reactor containing the SPA catalyst.
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o The reaction is carried out at elevated temperatures and pressures. Typical conditions can
range from 160-240 °C and pressures around 3.8-4.0 MPa.

o The reaction is exothermic, and temperature control is crucial to manage the product
distribution and catalyst stability.

o The product stream, a mixture of propylene oligomers (dimer, trimer, tetramer, pentamer,
and higher), is continuously withdrawn from the reactor.

o The desired propylene pentamer fraction is then separated from the other oligomers and
unreacted propylene by distillation.

2. Zeolite Catalysis:
Zeolites, such as NiX, have been shown to be selective for propylene oligomerization.
o Catalyst: Nickel-exchanged X-type zeolite (NiX).
e General Procedure:
o The propylene conversion is carried out in the presence of the zeolite catalyst.

o The reaction mechanism is believed to proceed through the formation of carbenium ion
intermediates on the acidic sites of the zeolite.

o Product distribution can be influenced by the type of zeolite, the metal cation, and the
reaction conditions.

3. Homogeneous Catalysis using Metal Complexes:

Palladium-based catalysts are effective for propylene oligomerization, often leading to highly
branched structures.

o Catalyst System: Typically consists of a palladium(ll) complex and a co-catalyst or activator,
such as sodium tetrakis(3,5-bis(trifluoromethyl)phenyl)borate (NaBArF).

e General Procedure:
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o The reaction is carried out in a suitable solvent, such as dichloromethane, under a
propylene atmosphere.

o The palladium catalyst and activator are introduced into the reactor.

o The reactor is pressurized with propylene (e.g., 4 atm) and the mixture is stirred at a
controlled temperature (e.g., room temperature) for a specified duration (e.g., 3 hours).

o The reaction is quenched, and the resulting oligomers are isolated after solvent
evaporation.

Analysis of Propylene Pentamer

The characterization of propylene pentamer, a complex mixture of isomers, is typically
performed using chromatographic techniques coupled with mass spectrometry.

Gas Chromatography-Mass Spectrometry (GC-MS):

« Objective: To separate the different isomers of propylene pentamer and identify them based
on their mass spectra.

 Instrumentation: A gas chromatograph equipped with a high-resolution capillary column and
coupled to a mass spectrometer.

o Sample Preparation: The propylene pentamer sample is typically diluted in a suitable
solvent (e.g., hexane) before injection.

e GC Conditions (lllustrative):
o Column: A non-polar or medium-polarity capillary column (e.g., HP-AI203 or similar).

o Injector: Split/splitless injector, operated in split mode to handle the high concentration of
the sample.

o Carrier Gas: Helium at a constant flow rate.

o Oven Temperature Program: A programmed temperature ramp is used to elute the various
C15 isomers. An example could be starting at a low temperature (e.g., 50 °C), holding for
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a few minutes, and then ramping up to a higher temperature (e.g., 250 °C) at a controlled
rate (e.g., 10 °C/min).

e MS Conditions (lllustrative):
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

o Scan Range: A mass range suitable for detecting the molecular ion (m/z 210) and
characteristic fragment ions of C15 hydrocarbons.

o Data Analysis: The resulting chromatogram will show multiple peaks corresponding to the
different isomers of propylene pentamer. The mass spectrum of each peak can be
analyzed to confirm the molecular weight and to study the fragmentation patterns, which can
provide information about the branching structure of the isomers.

Visualizations
Propylene Oligomerization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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